7-Methyl-3-oxooctanoic acid
Overview
Description
7-methyl-3-oxooctanoic acid is a 3-oxo monocarboxylic acid. It derives from a 7-methyloctanoic acid.
Scientific Research Applications
Synthesis and Chemical Interactions
7-Methyl-3-oxooctanoic acid and its derivatives have been utilized in various chemical synthesis processes, demonstrating their importance in organic chemistry. For instance, the compound has been involved in the synthesis of whisky lactone, which is used in the flavor and fragrance industry. The synthesis involved free radical addition reactions and intramolecular dehydration, indicating the compound's reactivity and potential in forming complex molecular structures (Zhang Junsong, 2012). Furthermore, it has been part of nucleophilic acylation reactions, serving as a critical intermediate in the formation of methyl 7-oxoheptanoate and methyl 7-oxooctanoate (R. Finke & T. N. Sorrell, 2003). These examples underscore the compound's versatility and pivotal role in organic synthesis, leading to a variety of end products with different applications.
properties
Product Name |
7-Methyl-3-oxooctanoic acid |
|---|---|
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.22 g/mol |
IUPAC Name |
7-methyl-3-oxooctanoic acid |
InChI |
InChI=1S/C9H16O3/c1-7(2)4-3-5-8(10)6-9(11)12/h7H,3-6H2,1-2H3,(H,11,12) |
InChI Key |
HMJVYQBHXHOGRX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCCC(=O)CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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